1-[[5-(Dimethylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]-2-methylpropan-2-ol

• IUPAC Name: 1-[[5-(dimethylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]-2-methylpropan-2-ol
• InChI: InChI=1S/C8H15N3OS2/c1-8(2,12)5-13-7-10-9-6(14-7)11(3)4/h12H,5H2,1-4H3
• InChI Key: QEAMCWQNECFDRO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CSC1=NN=C(S1)N(C)C)O
• Molecular Formula: C8H15N3OS2
• Molecular Weight: 233.4 g/mol

Description

1-[[5-(Dimethylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]-2-methylpropan-2-ol, also known as DMAT, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. DMAT is a sulfur-containing compound that belongs to the class of thiadiazoles.

Mechanism of Action

The mechanism of action of 1-[[5-(Dimethylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]-2-methylpropan-2-ol is not fully understood. However, studies have shown that 1-[[5-(Dimethylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]-2-methylpropan-2-ol inhibits the activity of protein kinases, which are enzymes that play a crucial role in cell signaling and regulation. By inhibiting protein kinases, 1-[[5-(Dimethylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]-2-methylpropan-2-ol can induce apoptosis in cancer cells and potentially treat neurodegenerative diseases.
Biochemical and Physiological Effects:
1-[[5-(Dimethylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]-2-methylpropan-2-ol has been shown to have various biochemical and physiological effects. In cancer cells, 1-[[5-(Dimethylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]-2-methylpropan-2-ol induces apoptosis by activating the caspase cascade, which leads to the breakdown of cellular components and ultimately cell death. In neurodegenerative diseases, 1-[[5-(Dimethylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]-2-methylpropan-2-ol has been shown to reduce the accumulation of toxic proteins, such as amyloid-beta and alpha-synuclein, which are associated with the pathogenesis of Alzheimer's disease and Parkinson's disease. In agriculture, 1-[[5-(Dimethylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]-2-methylpropan-2-ol has been shown to inhibit the growth of fungi and weeds by disrupting key metabolic pathways.

Advantages and Limitations for Lab Experiments

One advantage of 1-[[5-(Dimethylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]-2-methylpropan-2-ol is its relatively simple synthesis method, which allows for easy production in a laboratory setting. 1-[[5-(Dimethylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]-2-methylpropan-2-ol also has a wide range of potential applications, making it a versatile compound for scientific research. However, one limitation of 1-[[5-(Dimethylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]-2-methylpropan-2-ol is its potential toxicity, which must be carefully evaluated before use in any application.

Future Directions

There are many potential future directions for 1-[[5-(Dimethylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]-2-methylpropan-2-ol research. In medicine, 1-[[5-(Dimethylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]-2-methylpropan-2-ol could be further studied as a potential treatment for various types of cancer and neurodegenerative diseases. In agriculture, 1-[[5-(Dimethylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]-2-methylpropan-2-ol could be developed into a new class of pesticides that are more environmentally friendly and effective than current options. In environmental science, 1-[[5-(Dimethylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]-2-methylpropan-2-ol could be studied as a potential agent for the removal of other pollutants, such as organic compounds and pesticides, from contaminated soil and water. Overall, 1-[[5-(Dimethylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]-2-methylpropan-2-ol is a promising compound with many potential applications and avenues for future research.

Synthesis Methods

1-[[5-(Dimethylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]-2-methylpropan-2-ol can be synthesized by reacting 5-(Dimethylamino)-1,3,4-thiadiazole-2-thiol with 2-methylpropan-2-ol in the presence of a base. The reaction yields 1-[[5-(Dimethylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]-2-methylpropan-2-ol as a white solid with a melting point of 119-120°C. The synthesis of 1-[[5-(Dimethylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]-2-methylpropan-2-ol is relatively simple and can be performed in a laboratory setting.

Scientific Research Applications

1-[[5-(Dimethylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]-2-methylpropan-2-ol has been studied for its potential applications in various fields, including medicine, agriculture, and environmental science. In medicine, 1-[[5-(Dimethylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]-2-methylpropan-2-ol has been shown to inhibit the growth of cancer cells by inducing apoptosis. 1-[[5-(Dimethylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]-2-methylpropan-2-ol has also been studied as a potential treatment for Alzheimer's disease and Parkinson's disease. In agriculture, 1-[[5-(Dimethylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]-2-methylpropan-2-ol has been shown to have herbicidal and fungicidal properties, making it a potential candidate for the development of new pesticides. In environmental science, 1-[[5-(Dimethylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]-2-methylpropan-2-ol has been studied as a potential agent for the removal of heavy metals from contaminated soil and water.